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Compound of Interest

Compound Name: Triethylene glycol dinitrate

Cat. No.: B090936 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical characteristics of

Triethylene Glycol Dinitrate (TEGDN), a nitrate ester with applications as an energetic

plasticizer in explosives and propellants.[1] The information is presented to be a valuable

resource for professionals in research, science, and drug development.

Core Physical and Chemical Properties
Triethylene glycol dinitrate (TEGDN) is a pale yellow, oily liquid.[1][2][3] Chemically, it is an

ether and a nitrated alcohol ester derived from triethylene glycol.[1][3] While it shares explosive

properties with nitroglycerin, its distinct chemical structure results in different physical and

safety characteristics.[3] Notably, TEGDN is considered more stable than other nitrated

compounds like nitroglycerin.[3][4]

TEGDN is soluble in organic solvents but has limited solubility in water.[4] Its chemical stability

is superior to that of nitroglycerin and nitrocellulose.[5]

Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical properties of

Triethylene Glycol Dinitrate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b090936?utm_src=pdf-interest
https://www.benchchem.com/product/b090936?utm_src=pdf-body
https://en.wikipedia.org/wiki/Triethylene_glycol_dinitrate
https://www.benchchem.com/product/b090936?utm_src=pdf-body
https://en.wikipedia.org/wiki/Triethylene_glycol_dinitrate
https://www.benchchem.com/product/b090936
https://www.smolecule.com/products/s577945
https://en.wikipedia.org/wiki/Triethylene_glycol_dinitrate
https://www.smolecule.com/products/s577945
https://www.smolecule.com/products/s577945
https://www.smolecule.com/products/s577945
https://cymitquimica.com/cas/111-22-8/
https://cymitquimica.com/cas/111-22-8/
https://imemg.org/wp-content/uploads/IMEMTS%202010/papers/Suuronen-10509_TEGDN%20Sensitivity%20Reducing%20Ingredient%20for%20Nitrocellulose%20Based%20Propellants_IMEMTS2010-Paper.pdf
https://www.benchchem.com/product/b090936?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units Source(s)

Molecular Formula C6H12N2O8 [3][4][6]

Molecular Weight 240.17 g/mol [2][3][6]

Appearance Pale yellow, oily liquid [1][2][3]

Density 1.33 g/cm³ [1][2]

Specific Gravity 1.335 g/cm³ [5]

Melting Point -19 °C [1][2]

Solidification Point -19 °C [5]

Boiling Point 327 °C (at 760 mmHg) [5]

Decomposition

Temperature
228 °C (at 760 mmHg) [3][5]

Flash Point 146.9 °C [5]

Viscosity 13.2 cP (at 20°C) [5]

11.90 cP (at 20°C) [3]

Vapor Pressure 0.001 mmHg [5]

0.003 mmHg (at 25°C) [3]

Water Solubility 7,430 mg/L (at 25°C) [2]

0.03 M [3]

Nitrogen Content 11.67 % [5]

Oxygen Balance -66.7 % [5]

Octanol-Water

Partition Coefficient

(log Kow)

0.79 [2]

Experimental Protocols
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Detailed experimental protocols for the determination of the physical properties of TEGDN are

not readily available in the public domain. However, standard methods as defined by

organizations like ASTM (American Society for Testing and Materials) and ISO (International

Organization for Standardization) are typically employed for such characterizations.

The synthesis of TEGDN generally involves the nitration of triethylene glycol using a mixed acid

of nitric and sulfuric acids.[2] The process requires careful control of parameters such as the

molar ratio of nitric acid to glycol and the reaction temperature to achieve high yields.[2]

Purification of the crude product typically involves several washing steps with water to remove

residual acids, and may also include solvent extraction and vacuum distillation to achieve high

purity.[2][7]

Visualizations
The following diagrams illustrate key processes and logical relationships related to Triethylene
Glycol Dinitrate.
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TEGDN Synthesis and Purification Workflow
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General Experimental Workflow
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General Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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